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Introduction

For decades, antimony compounds have been cornerstone synergistic additives in the flame

retardant industry, significantly enhancing the performance of halogenated flame retardants in a

wide range of polymeric materials. Among these, antimony trioxide (Sb2O3) is the most well-

known and widely used. However, another compound, antimony oxychloride (SbOCl), has

been noted for its high efficiency. This guide provides a detailed comparison of the flame

retardant performance of SbOCl and Sb2O3, drawing upon available experimental data,

outlining their mechanisms of action, and providing standardized testing protocols for their

evaluation. This document is intended for researchers, scientists, and professionals in the field

of drug development and material science who are engaged in the formulation and assessment

of flame-retardant materials.

Comparative Performance Data
Direct, side-by-side quantitative comparisons of SbOCl and Sb2O3 in the same polymer

systems are not extensively available in publicly accessible literature. However, some studies

suggest that the synergistic flame-retardant effect of SbOCl with halogenated compounds is

superior to that of ultra-fine Sb2O3. The following tables present representative data for the

performance of Sb2O3 in various polymer systems to provide a baseline for its efficacy. For

SbOCl, while specific comparative values are not provided, it is qualitatively noted to have

superior performance in some contexts.

Table 1: Limiting Oxygen Index (LOI) Data for Sb2O3 in Various Polymers
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Polymer Matrix Flame Retardant System LOI (%)

Polypropylene (PP) APP/PER/Sb2O3 (2 wt%) 36.6

Flexible PVC Neat ~25

Flexible PVC + Sb2O3/ZB 37.5

Polybutylene Terephthalate

(PBT)
Neat 22.0

Polybutylene Terephthalate

(PBT)
+ BEO/nano-Sb2O3 (2.0 wt%) 27.8

Polyamide 12 (PA12) Neat 23.0

Polyamide 12 (PA12) + Sb2O3 (10 phr) 28.0

Note: The performance of SbOCl is reported to be superior to Sb2O3 in synergistic systems,

which would imply potentially higher LOI values under similar conditions.

Table 2: UL-94 Vertical Burn Test Results for Sb2O3 in Various Polymers

Polymer Matrix Flame Retardant System UL-94 Rating

Polypropylene (PP) APP/PER/Sb2O3 (2 wt%) V-0

Flexible PVC + Sb2O3/ZB V-0

Polybutylene Terephthalate

(PBT)
+ BEO/nano-Sb2O3 (2.0 wt%) V-0

Polyvinyl Chloride (PVC) + nano-Sb2O3 (1.85 wt%) V-1

Note: A superior performance by SbOCl would be reflected in achieving a V-0 rating at lower

concentrations or in more challenging formulations.

Table 3: Cone Calorimeter Data for Sb2O3 in Polyvinyl Chloride (PVC)
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Parameter PVC (Neat)
PVC +
Sb2O3/Phosphomolybdate

Peak Heat Release Rate

(pHRR) (kW/m²)
Not specified Reduced by 13.3%

Total Smoke Production (TSP)

(m²)
Not specified Reduced by 37.3%

Peak Smoke Production Rate

(PSPR) (m²/s)
Not specified Reduced by 28.9%

Note: Enhanced efficiency from SbOCl would likely result in greater reductions in heat and

smoke release under cone calorimetry testing.

Flame Retardant Mechanisms: A Comparative
Overview
The flame retardant action of both SbOCl and Sb2O3 is primarily based on a synergistic

interaction with halogenated compounds, functioning in both the gas and condensed phases to

interrupt the combustion cycle.

Antimony Trioxide (Sb2O3) Mechanism:

Antimony trioxide itself is not a flame retardant but acts as a potent synergist.[1][2] When a

polymer containing a halogenated flame retardant and Sb2O3 is exposed to the heat of a fire,

the halogenated compound decomposes to release hydrogen halides (HX, where X is a

halogen). Sb2O3 then reacts with HX to form volatile antimony halides (SbX3) and antimony

oxyhalides (SbOX).[3]

Gas Phase Inhibition: The volatile antimony species, including SbCl3 and SbOCl, are

transported into the flame.[4] Here, they act as radical scavengers, interrupting the chain

reactions of combustion by quenching high-energy radicals (H•, O•, •OH). This process cools

the flame and reduces its propagation.[4]

Condensed Phase Charring: In the solid polymer, Sb2O3 promotes the formation of a

protective char layer. This char acts as an insulating barrier, shielding the underlying material
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from heat and oxygen, and reducing the release of flammable volatiles.[4]

Antimony Oxychloride (SbOCl) Mechanism:

Antimony oxychloride is a key active species in the antimony-halogen flame retardant

system. When Sb2O3 is used, SbOCl is formed in-situ.[4] Using SbOCl directly can be seen as

introducing a more readily active form of the flame retardant. The mechanism is similar to that

of the Sb2O3/halogen system but may be more efficient as it bypasses the initial reaction step

between Sb2O3 and HX. The primary action is in the gas phase, where the volatile SbOCl

decomposes and releases radical-trapping species.
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Caption: Flame retardant mechanisms of Sb2O3 and SbOCl.
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The following are standardized methods for evaluating the performance of flame retardants like

SbOCl and Sb2O3.

1. Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus: A heat-resistant glass chimney, a specimen holder, gas flow meters for oxygen

and nitrogen, and an ignition source.

Procedure:

A small, vertically oriented test specimen is placed inside the glass chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney at a specified

rate.

The top of the specimen is ignited with a flame.

The concentration of oxygen is systematically varied between tests.

The LOI is the minimum oxygen concentration, expressed as a volume percentage, at

which the specimen sustains combustion for a specified period or burns to a specified

extent.

Interpretation: A higher LOI value indicates better flame retardancy, as a higher concentration

of oxygen is required for combustion.

2. UL-94 Vertical Burning Test

Objective: To classify the flammability of plastic materials based on their response to a small

open flame under controlled laboratory conditions.

Apparatus: A test chamber, a specimen holder to clamp the specimen vertically, a Bunsen

burner with a specified flame, a timer, and a cotton patch.

Procedure:
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A rectangular test specimen is clamped in a vertical position.

A calibrated flame is applied to the bottom of the specimen for 10 seconds and then

removed. The afterflame time is recorded.

As soon as the flaming ceases, the flame is reapplied for another 10 seconds and then

removed. The afterflame and afterglow times are recorded.

It is noted whether any flaming drips from the specimen ignite a cotton patch placed

below.

Classification:

V-0: Afterflame time < 10 seconds for each flame application; total afterflame time for 5

specimens < 50 seconds; no flaming drips ignite the cotton.

V-1: Afterflame time < 30 seconds for each flame application; total afterflame time for 5

specimens < 250 seconds; no flaming drips ignite the cotton.

V-2: Afterflame time < 30 seconds for each flame application; total afterflame time for 5

specimens < 250 seconds; flaming drips may ignite the cotton.

3. Cone Calorimetry - ASTM E1354 / ISO 5660

Objective: To measure the heat release rate and other flammability characteristics of

materials under a specified radiant heat flux.

Apparatus: A conical radiant heater, a specimen holder on a load cell, an ignition source

(spark igniter), and an exhaust system with gas analysis.

Procedure:

A 100 mm x 100 mm specimen is placed horizontally under the conical heater and

exposed to a pre-determined level of radiant heat.

A spark igniter is positioned above the specimen to ignite the flammable gases that are

evolved.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The combustion products are collected by an exhaust hood. The oxygen concentration in

the exhaust is continuously measured to calculate the heat release rate based on the

principle of oxygen consumption.

The load cell continuously measures the mass loss of the specimen.

Key Parameters Measured:

Time to ignition (TTI)

Heat release rate (HRR), particularly the peak heat release rate (pHRR)

Total heat released (THR)

Mass loss rate (MLR)

Smoke production rate (SPR) and total smoke production (TSP)
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Caption: A typical experimental workflow for evaluating flame retardants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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